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Compound of Interest

1,3-Dimethyl-1,4-
Compound Name:
dihydroquinoxaline

Cat. No.: B11921466

Essential Safety and Handling Guide for 1,3-
Dimethyl-1,4-dihydroquinoxaline

Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Dimethyl-1,4-dihydroquinoxaline
(CAS No. 291757-83-0) is not readily available. The following guidance is based on the safety
profiles of structurally related compounds, including other dihydroquinoxaline and quinoxaline
derivatives. It is imperative for researchers to conduct a thorough risk assessment for their
specific experimental conditions and to handle this compound with the utmost caution,
assuming it may possess hazards similar to or greater than its analogues.

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 1,3-Dimethyl-1,4-dihydroquinoxaline in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)

Based on the potential hazards of related quinoxaline compounds, which include toxicity if
swallowed, skin and eye irritation, and respiratory irritation, a comprehensive PPE strategy is
mandatory.[1][2]
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PPE Category

Item

Specification

Rationale

Eye and Face

Protection

Safety Goggles or
Face Shield

Chemical splash
goggles compliant
with OSHA 29 CFR
1910.133 or European
Standard EN166.[2][3]

To protect against
splashes, dust, and
vapors that can cause

serious eye irritation.

[1]

Hand Protection

Chemical-Resistant

Gloves

Wear appropriate
protective gloves
(e.g., Nitrile rubber).
Inspect gloves for

integrity before use.

To prevent skin
contact, which may

cause irritation.[1][2]

[3]

Body Protection

Laboratory Coat

A full-length laboratory
coat.

To protect skin and
personal clothing from

contamination.[2][3]

Respiratory Protection

NIOSH/MSHA
Approved Respirator

Use only in a well-
ventilated area. If dust
or aerosols are
generated, use a
respirator compliant
with OSHA 29 CFR
1910.134 or European
Standard EN 149.[2]

[4]

To prevent inhalation
of dust or vapors,
which may cause
respiratory tract
irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

» Preparation and Engineering Controls:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[4]

o Ensure that an eyewash station and a safety shower are readily accessible.
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o Before starting, clearly label all containers with the chemical name and known hazards.

e Handling the Compound:

[e]

Wear all required PPE as detailed in the table above.

o

Avoid the generation of dust and aerosols.[4] If handling a solid, use techniques that
minimize dust formation, such as careful scooping rather than pouring.

o

Do not breathe dust, vapor, mist, or gas.[4]

[¢]

Avoid contact with skin and eyes.[3]

[¢]

Wash hands thoroughly after handling, even if gloves were worn.
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][4]

o The compound may be light-sensitive; store accordingly.[3]

e In Case of a Spill:

[e]

Evacuate personnel from the immediate area.

o

Wear appropriate PPE, including respiratory protection.

[¢]

For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal. Avoid creating dust.[4]

[¢]

Do not release the material into the environment.[4]

Disposal Plan

All waste containing 1,3-Dimethyl-1,4-dihydroquinoxaline must be treated as hazardous
waste.
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o Waste Collection: Collect all waste materials, including contaminated PPE, in designated,
sealed, and clearly labeled hazardous waste containers.

o Disposal Route: Dispose of the contents and the container at an approved waste disposal
plant.[1][4]

e Regulatory Compliance: Adhere to all local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.

e Environmental Protection: Do not empty into drains or release into the environment.[4]

Physicochemical Data

Specific experimental data for 1,3-Dimethyl-1,4-dihydroquinoxaline is limited. The following
table outlines key parameters; however, researchers should verify these properties before use.

Property Value Source
CAS Number 291757-83-0 [5]
Molecular Formula C10H12N2 [5]
Molecular Weight 160.22 g/mol [5]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Experimental Workflow Diagram

The following diagram illustrates the logical flow for safely handling 1,3-Dimethyl-1,4-
dihydroquinoxaline.
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Safe Handling Workflow for 1,3-Dimethyl-1,4-dihydroquinoxaline
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Caption: Workflow for safe handling of 1,3-Dimethyl-1,4-dihydroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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